Cas no 15584-52-8 (1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one,octahydro-)

• Product Name: 1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one,octahydro-
• CAS No: 15584-52-8
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 121076
• PubChem ID: 139937
• Update Time: 2025-04-18

1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one,octahydro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one,octahydro-
• 1,2,4-Metheno-3H-cyclobuta[cd]pentalen-3-one, octahydro-
• KIOXQCAVQTVNCR-UHFFFAOYSA-N
• Octahydro-1,2,4-metheno-3H-cyclobuta(cd)pentalen-3-one
• 15443-37-5
• DTXSID50934987
• pentacyclo[5.3.0.02,5.03,9.04,8]decan-10-one
• Pentacyclo[5.3.0.0(2,5).0(3,9).0(4,8)]decan-6-one
• 1,3-Bishomocubanone
• Octahydro-3H-1,2,4-(methanetriyl)cyclobuta[cd]pentalen-3-one
• Octahydro-1,2,4-metheno-3H-cyclobuta [cd] pentalen-3-one
• pentacyclo[5.3.0.02,5.03,9.04,8]decan-6-one
• 15584-52-8

• Inchi： 1S/C10H10O/c11-10-7-3-1-2-4-5(3)9(10)8(4)6(2)7/h2-9H,1H2
• InChI Key： KIOXQCAVQTVNCR-UHFFFAOYSA-N
• SMILES： O=C1C2C3CC4C2C2C1C3C24

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.491
• Boiling Point: 281.8°Cat760mmHg
• Flash Point: 116.7°C
• Refractive Index: 1.714
• PSA: 17.07
• LogP: 0.94320